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Compound of Interest

Compound Name: Transbond
CAS No.: 135669-49-7
Cat. No.: B1178325
Get Quote
. J

This technical guide provides a comprehensive overview of Transbond XT, a light-cure
orthodontic adhesive manufactured by 3M. The information is compiled for researchers,
scientists, and drug development professionals, presenting key data on its composition,
physical and chemical properties, biocompatibility, and mechanical performance. Detailed
experimental protocols derived from scientific literature are also included to facilitate further
research and development.

Composition

Transbond XT is a composite resin-based adhesive. The primary components of the
Transbond XT Light Cure Adhesive and the associated Primer are detailed below.

Table 1: Composition of Transbond XT Light Cure Adhesive
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Component CAS Number Percentage by Weight (%)

Silane Treated Quartz 100402-78-6 70 - 80

Bisphenol A Diglycidyl Ether
Dimethacrylate (BisGMA)

1565-94-2 10-20

Bisphenol A Bis(2-
Hydroxyethyl Ether) 24448-20-2 5-10

Dimethacrylate

Silane Treated Silica 68611-44-9 <2

Table 2: Composition of Transbond XT Primer[1]

Component CAS Number Percentage by Weight (%)

Bisphenol A Diglycidyl Ether

_ ] 1565-94-2 45 - 55
Dimethacrylate (BisGMA)
Triethylene Glycol
] 109-16-0 45 - 55
Dimethacrylate (TEGDMA)
4-(Dimethylamino)-
50438-75-0 <0.5

Benzeneethanol

Physical and Chemical Properties

The physical and chemical characteristics of Transbond XT Light Cure Adhesive are
summarized from its Safety Data Sheet.

Table 3: Physical and Chemical Properties of Transbond XT Light Cure Adhesive[2]
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Property Value
Physical State Liquid (Paste)
Color Tooth-colored
Odor Slight acrylic
pH Not Applicable
Melting Point Not Applicable
Boiling Point No Data Available
Flash Point No flash point
Density 1.95 g/cm3
Specific Gravity 1.95 (Water = 1)
Solubility in Water Negligible
Vapor Pressure Not Applicable
Vapor Density Not Applicable
Viscosity Not Applicable
Biocompatibility

The biocompatibility of Transbond XT has been a subject of various in vitro and in vivo studies,
with some conflicting results.

Some in vitro studies have indicated that Transbond XT may exhibit cytotoxic effects. For
instance, one study reported that while Transbond XT showed better biocompatibility
compared to other adhesives like MonoLok® and Light Bond®, another found it to be cytotoxic
to L929 fibroblasts after 24 hours of exposure.[3][4] In vivo studies in rats have also suggested
that Transbond XT may elicit a more significant inflammatory response compared to other
orthodontic adhesives, indicating lower biocompatibility.[5][6][7]

It is hypothesized that the release of unpolymerized monomers, such as HEMA and BisGMA,
from the adhesive matrix could contribute to these cytotoxic and inflammatory responses.[5]
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Experimental Protocol: In Vitro Cytotoxicity Assay

Below is a generalized protocol for assessing the in vitro cytotoxicity of Transbond XT based
on methodologies described in the literature.[3]

Objective: To evaluate the cytotoxic potential of Transbond XT on a relevant cell line (e.g.,
human gingival fibroblasts).

Materials:

e Transbond XT Light Cure Adhesive and Primer

e Human gingival fibroblasts (or other suitable cell line)

e Cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)
o 24-well cell culture plates

 Sterile plastic coverslips

e Light-curing unit

o Cell viability assay kit (e.g., Calcein AM/Ethidium Homodimer-1)

o Fluorescence microscope

Methodology:

o Cell Seeding: Seed human gingival fibroblasts into 24-well plates at a density of 5 x 10"4
cells/well and incubate for 24 hours to allow for cell attachment.[3]

o Sample Preparation: Apply Transbond XT adhesive to sterile plastic coverslips and light-
cure according to the manufacturer's instructions.

e Co-culture: Gently place the cured Transbond XT samples into the wells containing the
cultured cells.

e Incubation: Incubate the cells with the Transbond XT samples for 48 hours.[3]
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« Viability Staining: After incubation, remove the culture medium and rinse the cells with
phosphate-buffered saline (PBS). Stain the cells with a solution containing Calcein AM (for
live cells) and Ethidium Homodimer-1 (for dead cells) for 45 minutes at 37°C.[3]

e Microscopic Analysis: Visualize and capture images of the stained cells using a fluorescence
microscope.

o Data Analysis: Quantify the number of live and dead cells to determine the percentage of cell
viability. Compare the results with a control group (cells cultured without the adhesive).
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In Vitro Cytotoxicity Assay Workflow

Mechanical Properties: Shear Bond Strength

Transbond XT is known for its high bond strength, which is crucial for the clinical success of
orthodontic treatments.[8] The shear bond strength (SBS) of Transbond XT has been
extensively evaluated in numerous studies.

Table 4: Shear Bond Strength of Transbond XT (Selected Studies)

Mean Shear Bond Strength

Study Substrate
(MPa)
G. B. de Souza et al. (2014) Bovine Enamel 13.067
Al-Saleh et al. (2020) Human Enamel 23.8 (at 30 min), 25.7 (at 24h)
) Varied with curing time (e.g.,
Al-Anezi (2016) Human Enamel
~18 MPa at 10s)
Reddy et al. (2018) Human Enamel ~20

Note: The shear bond strength values can vary depending on the experimental setup,
substrate, and testing parameters.

Experimental Protocol: Shear Bond Strength Testing

The following is a generalized protocol for determining the shear bond strength of Transbond
XT.[9][10]

Objective: To measure the force required to debond an orthodontic bracket bonded to a tooth
surface with Transbond XT.

Materials:
o Extracted human premolars (or other suitable teeth)

e Transbond XT Light Cure Adhesive and Primer
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e Orthodontic brackets

e 37% Phosphoric acid etchant

e Light-curing unit

o Universal testing machine with a shear loading fixture
e Stereomicroscope

Methodology:

o Tooth Preparation: Embed the root of each tooth in acrylic resin, leaving the crown exposed.
Clean and polish the buccal surface of the crown.

o Etching: Apply 37% phosphoric acid to the enamel surface for 30 seconds, then rinse with
water for 20 seconds and dry with oil-free air until the surface appears frosty white.[9]

o Primer Application: Apply a thin layer of Transbond XT primer to the etched enamel and
light-cure for 10 seconds.[9]

o Bracket Bonding: Apply Transbond XT adhesive to the base of an orthodontic bracket and
press it firmly onto the primed tooth surface. Remove any excess adhesive.

» Light Curing: Light-cure the adhesive according to the manufacturer's instructions (e.g., for
10 seconds from each of the mesial, distal, gingival, and incisal aspects).

o Storage: Store the bonded specimens in distilled water at 37°C for 24 hours.

o Shear Bond Strength Testing: Mount the specimen in a universal testing machine. Apply a
shear force to the bracket base at a crosshead speed of 0.5 mm/min until debonding occurs.
[11]

o Data Recording: Record the peak load at failure in Newtons (N) and calculate the shear
bond strength in megapascals (MPa) by dividing the force by the bracket base area.

o Adhesive Remnant Index (ARI) Scoring: Examine the debonded tooth surface and bracket
base under a stereomicroscope to assess the amount of adhesive remaining, using the ARI
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Shear Bond Strength Testing Workflow

Safety Information

The Safety Data Sheet (SDS) for Transbond XT provides important information regarding its

potential hazards and safe handling.

Table 5: Hazard ldentification and First Aid Measures for Transbond XT Light Cure Adhesive[2]

Hazard Statement

Precautionary Measures

First Aid

May cause an allergic skin

reaction.

Wear protective gloves.
Contaminated work clothing
should not be allowed out of

the workplace.

IF ON SKIN: Wash with plenty
of soap and water. If skin
irritation or rash occurs, get
medical advice/attention. Wash
contaminated clothing before

reuse.

Causes serious eye irritation.

Wash hands thoroughly after
handling.

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. If eye
irritation persists, get medical

advice/attention.

May cause respiratory

irritation.

Use only outdoors or in a well-

ventilated area.

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing. Call
a POISON CENTER or doctor

if you feel unwell.

May be harmful if swallowed.

Do not eat, drink or smoke

when using this product.

IF SWALLOWED: Call a
POISON CENTER or doctor if

you feel unwell. Rinse mouth.

For detailed safety information, always refer to the latest Safety Data Sheet provided by the

manufacturer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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